Cas no 59300-51-5 (Santalon)

• Product Name: Santalon
• CAS No: 59300-51-5
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 2030372
• PubChem ID: 71438766
• Update Time: 2025-04-21

Santalon Chemical and Physical Properties

Names and Identifiers

• Santalon
• Santalone
• 1-(2,3-Dimethyltricyclo[2.2.1.02,6]heptan-3-yl)ethanone
• Ethanone, 1-(2,3-dimethyltricyclo[2.2.1.02,6]hept-3-yl)-
• 10,11,12,13-Tetranor-a-santalan-8-one
• OTAKYGLQNSNZRX-UHFFFAOYSA-N
• DTXSID201318581
• 59300-51-5
• 1-(2,3-dimethyl-3-tricyclo[2.2.1.02,6]heptanyl)ethanone
• CHEMBL4545716
• CHEBI:195764
• Ethanone, 1-(2,3-dimethyltricyclo(2.2.1.02,6)hept-3-yl)-
• 1-(2,3-dimethyl-3-tricyclo(2.2.1.02,6)heptanyl)ethanone
• DB-300363
• 1-(2,3-Dimethyltricyclo(2.2.1.02,6)heptan-3-yl)ethanone

• Inchi： 1S/C11H16O/c1-6(12)10(2)7-4-8-9(5-7)11(8,10)3/h7-9H,4-5H2,1-3H3
• InChI Key： OTAKYGLQNSNZRX-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C)C2CC3C(C2)C31C

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids